3-[2-(2-ethoxy-1-propen-1-yl)-5-methoxy-1,3-benzoxazol-3-ium-3-yl]-1-propanesulfonate

• IUPAC Name: 3-[2-[(Z)-2-ethoxyprop-1-enyl]-5-methoxy-1,3-benzoxazol-3-ium-3-yl]propane-1-sulfonate
• InChI: InChI=1S/C16H21NO6S/c1-4-22-12(2)10-16-17(8-5-9-24(18,19)20)14-11-13(21-3)6-7-15(14)23-16/h6-7,10-11H,4-5,8-9H2,1-3H3/b12-10-
• InChI Key: KKLVSUHNCHNEED-BENRWUELSA-N
• Canonical SMILES: CCOC(=CC1=[N+](C2=C(O1)C=CC(=C2)OC)CCCS(=O)(=O)[O-])C
• Isomeric SMILES: CCO/C(=C\C1=[N+](C2=C(O1)C=CC(=C2)OC)CCCS(=O)(=O)[O-])/C
• Molecular Formula: C16H21NO6S
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to our compound of interest often involves reactions with sulfonyl chlorides and trifluoromethanesulfonic anhydride in the presence of bases, leading to the formation of sulfonic esters. These methods offer pathways to generate a variety of sulfonate-functionalized molecules under controlled conditions (Zyuzin, 2014).

Molecular Structure Analysis

Studies on molecular structures, such as the crystal structures of related sulfonamides and sulfonates, reveal intricate details about their spatial arrangement. For instance, the crystal structures of compounds with sulfonate groups show how these entities crystallize in specific space groups, providing insights into their geometric configuration and intermolecular interactions (Palani et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving sulfonates frequently engage in ring-opening, C(sp3)−N bond formation, and cycloaddition reactions. Such reactions are pivotal for constructing highly functionalized molecular frameworks, showcasing the versatility of sulfonates in organic synthesis (Liu et al., 2016).